Cas no 58344-45-9 ((1E)-1-(3,4-dimethoxyphenyl)-4,4-dimethylpent-1-en-3-ol)

• Product Name: (1E)-1-(3,4-dimethoxyphenyl)-4,4-dimethylpent-1-en-3-ol
• CAS No: 58344-45-9
• MF: C₁₅H₂₂O₃
• MW: 250.333384990692
• CID: 1610221
• PubChem ID: 6446400
• Update Time: 2025-04-21

(1E)-1-(3,4-dimethoxyphenyl)-4,4-dimethylpent-1-en-3-ol Chemical and Physical Properties

Names and Identifiers

• (1E)-1-(3,4-dimethoxyphenyl)-4,4-dimethylpent-1-en-3-ol
• (E)-1-(3,4-dimethoxyphenyl)-4,4-dimethylpent-1-en-3-ol
• 1-(3,4-Dimethoxyphenyl)-4,4-dimethyl-1-penten-3-ol
• 1-Penten-3-ol, 1-(3,4-dimethoxyphenyl)-4,4-dimethyl-
• 58344-45-9
• BRN 2268724

• Inchi： 1S/C15H22O3/c1-15(2,3)14(16)9-7-11-6-8-12(17-4)13(10-11)18-5/h6-10,14,16H,1-5H3/b9-7+
• InChI Key： DVUDPEDASQHITL-VQHVLOKHSA-N
• SMILES： OC(/C=C/C1C=CC(=C(C=1)OC)OC)C(C)(C)C

Computed Properties

• Exact Mass: 250.15696
• Monoisotopic Mass: 250.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes